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Introduction
1,3,5-Trimethyl-4-nitro-1H-pyrazole is a substituted pyrazole, a class of heterocyclic aromatic

organic compounds characterized by a 5-membered ring containing two adjacent nitrogen

atoms. Pyrazole derivatives are of significant interest in medicinal chemistry and drug

development due to their wide range of biological activities, including anti-inflammatory,

analgesic, antimicrobial, and anticancer properties.[1][2][3][4] The introduction of a nitro group

and methyl groups to the pyrazole core can significantly influence its electronic properties,

reactivity, and biological activity. This technical guide provides a comprehensive literature

review of the research on 1,3,5-trimethyl-4-nitro-1H-pyrazole, focusing on its synthesis,

chemical properties, and potential applications.

Chemical and Physical Properties
1,3,5-Trimethyl-4-nitro-1H-pyrazole, with the chemical formula C₆H₉N₃O₂, has a molecular

weight of 155.15 g/mol .[5] It is also known by other names such as 1,3,5-trimethyl-4-

nitropyrazole and 4-nitro-1,3,5-trimethylpyrazole.[5]

Table 1: Physical and Chemical Properties of 1,3,5-Trimethyl-4-nitro-1H-pyrazole
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Property Value Reference

Molecular Formula C₆H₉N₃O₂ [5]

Molecular Weight 155.15 g/mol [5]

CAS Number 1125-30-0 [5]

IUPAC Name 1,3,5-trimethyl-4-nitropyrazole [5]

Canonical SMILES
CC1=C(C(=NN1C)C)--

INVALID-LINK--[O-]
[5]

InChI Key
YSZYFGMARJFMJK-

UHFFFAOYSA-N
[5]

Synthesis
The synthesis of 1,3,5-trimethyl-4-nitro-1H-pyrazole typically involves the nitration of the

parent compound, 1,3,5-trimethylpyrazole. The direct nitration of pyrazoles generally occurs at

the 4-position due to the directing effects of the nitrogen atoms in the ring.[6]

Experimental Protocol: Nitration of 1,3,5-
Trimethylpyrazole (General Procedure)
A common method for the nitration of pyrazoles involves the use of a nitrating agent such as a

mixture of concentrated nitric acid and sulfuric acid.

Materials:

1,3,5-trimethylpyrazole

Concentrated nitric acid (HNO₃)

Concentrated sulfuric acid (H₂SO₄)

Ice bath

Stirring apparatus

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1125-30-0
https://pubchem.ncbi.nlm.nih.gov/compound/1125-30-0
https://pubchem.ncbi.nlm.nih.gov/compound/1125-30-0
https://pubchem.ncbi.nlm.nih.gov/compound/1125-30-0
https://pubchem.ncbi.nlm.nih.gov/compound/1125-30-0
https://pubchem.ncbi.nlm.nih.gov/compound/1125-30-0
https://www.benchchem.com/product/b075602?utm_src=pdf-body
https://pdfs.semanticscholar.org/f542/70e160a3c1c95fadb0276a87cdd375289a89.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard laboratory glassware

Procedure:

1,3,5-trimethylpyrazole is dissolved in concentrated sulfuric acid and cooled in an ice bath.

A mixture of concentrated nitric acid and concentrated sulfuric acid is added dropwise to the

cooled solution with constant stirring.

The reaction mixture is stirred at a low temperature for a specified period to allow for the

completion of the nitration reaction.

The mixture is then carefully poured onto crushed ice, leading to the precipitation of the

crude product.

The solid product is collected by filtration, washed with cold water to remove any residual

acid, and then dried.

Purification of the crude product can be achieved by recrystallization from a suitable solvent,

such as ethanol.

The successful synthesis of the nitro-derivative is typically confirmed through various

spectroscopic methods.

Spectroscopic Characterization
While specific, detailed spectroscopic data for 1,3,5-trimethyl-4-nitro-1H-pyrazole is not

extensively reported in publicly available literature, the expected spectral characteristics can be

inferred from the general knowledge of pyrazole derivatives and the functional groups present.

Table 2: Expected Spectroscopic Data for 1,3,5-Trimethyl-4-nitro-1H-pyrazole

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b075602?utm_src=pdf-body
https://www.benchchem.com/product/b075602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Technique Expected Features

¹H NMR

Signals corresponding to the three methyl

groups. The chemical shifts would be influenced

by their position on the pyrazole ring and the

presence of the electron-withdrawing nitro

group.

¹³C NMR

Resonances for the carbon atoms of the

pyrazole ring and the three methyl groups. The

C4 carbon, attached to the nitro group, would

show a characteristic downfield shift.

Infrared (IR) Spectroscopy

Characteristic absorption bands for the C-H

stretching of the methyl groups, C=N and C=C

stretching of the pyrazole ring, and strong

asymmetric and symmetric stretching vibrations

for the nitro group (NO₂).

Mass Spectrometry (MS)

A molecular ion peak corresponding to the

molecular weight of the compound (155.15

g/mol ).

Reactions and Potential Functionalization
The presence of the nitro group at the 4-position of the pyrazole ring opens up possibilities for

a variety of chemical transformations. The nitro group is a versatile functional group that can be

reduced to an amino group, which in turn can be further modified.

Logical Workflow for Functionalization

1,3,5-Trimethyl-4-nitro-1H-pyrazole
Reduction of Nitro Group
(e.g., Sn/HCl, H₂/Pd-C)

4-Amino-1,3,5-trimethyl-1H-pyrazole
Diazotization
(NaNO₂, HCl)

Diazonium Salt Intermediate
Sandmeyer Reactions
(CuX, X=Cl, Br, CN)

Further Functionalized Pyrazoles

Click to download full resolution via product page

Caption: Potential reaction pathway for the functionalization of 1,3,5-trimethyl-4-nitro-1H-
pyrazole.
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Biological Activity
While there is a vast body of research on the biological activities of pyrazole derivatives,

specific studies on 1,3,5-trimethyl-4-nitro-1H-pyrazole are not widely reported. However,

based on the known pharmacological profiles of related compounds, it can be hypothesized

that this molecule may exhibit certain biological activities. The presence of the nitro group can

sometimes contribute to antimicrobial or cytotoxic effects. Further screening and biological

evaluation would be necessary to determine its specific pharmacological profile.

Conclusion
1,3,5-Trimethyl-4-nitro-1H-pyrazole is a derivative of the versatile pyrazole scaffold. While its

synthesis is achievable through standard nitration procedures, there is a notable lack of in-

depth research on its specific properties, reactions, and biological activities in the publicly

accessible scientific literature. The information presented in this guide is based on the general

principles of pyrazole chemistry and the limited available data. Further dedicated research is

required to fully elucidate the chemical and biological characteristics of this compound, which

may hold potential for applications in medicinal chemistry and materials science. This guide

serves as a foundational resource for researchers and scientists interested in exploring the

chemistry and potential applications of this and related nitropyrazole compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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